Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

Phosphoramidon solubility and stability in
solution

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Phosphoramidon

CAS No.: 36357-77-4

Cat. No.: S539550

Solubility and Preparation

The following table summarizes the available quantitative solubility data for Phesphoramidon Disodium
Salt. The free acid form of phesphoramidon (CAS 36357-77-4) is also available, but the disodium salt is

generally preferred for experimental use due to its enhanced water solubility and stability [1].

Solvent Solubility Concentration Notes
DMSO [2] 100 mg/mL 169.64 mM Suitable for in vitro stock solutions.
Water [2] 100 mg/mL 169.64 mM Direct dissolution possible for the disodium salt.

For in vivo studies, the search results provide several validated formulations for creating a working solution

[2]:

¢ Homogeneous Suspension: Can be prepared in 0.5% carboxymethyl cellulose (CMC-Na) at a
concentration of 25 mg/mL.

e Clear Solution (Formulation 1): 5% DMSO + 40% PEG300 + 5% Tween-80 + 50% double-distilled
water. This can achieve a concentration of 5.150 mg/mL (8.74 mM).

¢ Clear Solution (Formulation 2): 5% DMSO + 95% Corn oil. This can achieve a concentration of
0.625 mg/mL (1.06 mM).

© 2026 Smolecule. All rights reserved. 1/6 Tech Support


https://www.smolecule.com/products/s539550?utm_src=pdf-body
https://www.smolecule.com/products/s539550?utm_src=pdf-interest
https://www.smolecule.com/products/s539550?utm_src=pdf-body
https://www.smolecule.com/products/s539550?utm_src=pdf-body
https://www.medchemexpress.com/phosphoramidon.html?srsltid=AfmBOor-JeuUwHRzs5GAKmnux7AV9xC79lqlwQ0qFERdf0ZXjBhwaq0U
https://www.selleckchem.com/datasheet/phosphoramidon-disodium-salt-S738201-DataSheet.html
https://www.selleckchem.com/datasheet/phosphoramidon-disodium-salt-S738201-DataSheet.html
https://www.selleckchem.com/datasheet/phosphoramidon-disodium-salt-S738201-DataSheet.html
https://www.smolecule.com/products/s539550?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

Theoretical Framework & Proof-of-Concept

S m O | e C u | e Specifications & Pricing

It is recommended to use these mixed solutions immediately for optimal results [2].

Experimental Protocols and Applications

Phosphoramidon is a potent inhibitor of several zinc metalloproteases. The table below outlines its reported

half-maximal inhibitory concentration (IC50) values for different enzyme targets.

Reported IC50

Enzyme Target Reference
Value

Neutral Endopeptidase (NEP) [2] [1] 0.034 uM Selleckchem /

MedChemExpress
Endothelin-Converting Enzyme (ECE) [2] 3.5uM Selleckchem /
[1] MedChemExpress
Endothelin-Converting Enzyme-2 (ECE-2) 4 nM ScienceDirect Topics
3]
Angiotensin-Converting Enzyme (ACE) [2] 78 uM Selleckchem /
[1] MedChemExpress
Thermolysin [1] 0.4 pg/mL MedChemExpress

The following experimental workflows, derived from research publications, illustrate how phoesphoramidon

is used to study enzyme function.
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In vivo protocol for studying ECE activity [4]
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In vitro protocol for measuring ECE inhibition [5] [4]

Stability Considerations and Best Practices

While the search results confirm that phosphoramidon disodium salt has enhanced stability and can be
shipped at room temperature [2] [1], they do not provide specific data on its shelf life in solution or under

various storage conditions (e.g., pH, temperature, freeze-thaw cycles).

Given the lack of specific stability data, it is strongly advisable to follow these general best practices for

handling phosphoramidon in a research setting:

e Prepare Fresh Solutions: Given the recommendation to use in vivo formulations immediately [2],
preparing fresh stock solutions for critical experiments is the most reliable approach.

¢ Follow Supplier Guidance: Adhere to the storage conditions recommended on the product
datasheet from your supplier. Typically, powders are stored desiccated at -20°C or below.
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e Conduct Empirical Testing: For long-term projects, you can establish stability in your specific buffer
system by aliquoting the solution, storing it under your intended conditions (e.g., -20°C or -80°C), and
testing inhibitory activity in a functional assay over time.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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